Cas no 1174309-53-5 (3-(1H-Pyrazol-4-yl)propanoic acid)

3-(1H-Pyrazol-4-yl)propanoic acid is a versatile heterocyclic carboxylic acid derivative, featuring a pyrazole ring linked to a propanoic acid moiety. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and metal-organic frameworks. Its pyrazole core offers potential coordination sites for metal ions, making it useful in catalysis and material science applications. The carboxylic acid functionality enhances solubility and reactivity, facilitating further derivatization. With its balanced polarity and structural flexibility, this compound is well-suited for use in medicinal chemistry, agrochemicals, and functional materials. Its stability and synthetic accessibility further contribute to its utility in research and industrial applications.

3-(1H-Pyrazol-4-yl)propanoic acid structure

1174309-53-5 structure

Product Name:3-(1H-Pyrazol-4-yl)propanoic acid

CAS No:1174309-53-5

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD09864329

CID:1085150

PubChem ID:22405807

Update Time:2025-05-27

3-(1H-Pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1H-Pyrazol-4-yl)propanoic acid
- 1H-Pyrazole-4-propanoic acid
- F2198-2672
- EN300-206775
- ZWB30953
- AKOS006283505
- 1H-Pyrazole-4-propanoicacid
- DTXSID50625525
- SCHEMBL509534
- 4-carboxyethyl pyrazole
- MFCD09864329
- DA-15044
- CS-0441827
- 1174309-53-5
- AS-39572
- MDL： MFCD09864329
- Inchi： 1S/C6H8N2O2/c9-6(10)2-1-5-3-7-8-4-5/h3-4H,1-2H2,(H,7,8)(H,9,10)
- InChI Key： YOFXFEFEHOILIF-UHFFFAOYSA-N
- SMILES： OC(CCC1C=NNC=1)=O

Computed Properties

Exact Mass: 140.058577502g/mol
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 66Å²

3-(1H-Pyrazol-4-yl)propanoic acid Pricemore >>

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